4-(4-chloro-2-fluorophenyl)-2-(2-chloropyridin-4-yl)-N-(6-fluoro-1H-indazol-5-yl)-6-methyl-1,4-dihydropyrimidine-5-carboxamide
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Overview
Description
4-(4-chloro-2-fluorophenyl)-2-(2-chloropyridin-4-yl)-N-(6-fluoro-1H-indazol-5-yl)-6-methyl-1,4-dihydropyrimidine-5-carboxamide is a useful research compound. Its molecular formula is C24H16Cl2F2N6O and its molecular weight is 513.33. The purity is usually 95%.
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Scientific Research Applications
Antitubercular and Antibacterial Activities
A study on carboxamide derivatives, including structures similar to the chemical , has shown promising results in antitubercular and antibacterial activities. These compounds exhibited potent activity against tuberculosis and other bacterial infections, surpassing the effectiveness of reference drugs like Pyrazinamide and Streptomycin (Bodige et al., 2020).
Anticancer Properties
Compounds structurally related to the specified chemical have been identified as potential cancer treatments. An Aurora kinase inhibitor, which shares structural similarities, has demonstrated its ability to inhibit Aurora A, a protein often implicated in cancer progression. This suggests potential applications in cancer therapy (ロバート ヘンリー,ジェームズ, 2006).
Synthesis and Characterization in Drug Discovery
Research into similar compounds includes the synthesis and structural characterization of analogs, which play a crucial role in drug discovery, particularly in the development of new therapeutic agents. Studies have focused on the identification and analysis of these compounds, providing valuable insights for further pharmacological exploration (McLaughlin et al., 2016).
Antimicrobial Activities
Similar dihydropyrimidine derivatives have been evaluated for their antimicrobial properties, demonstrating effectiveness against various bacterial and fungal strains. These findings suggest potential applications in treating infectious diseases (Baldaniya & Patel, 2009).
Antitubercular Agents
Compounds with a similar structure have shown significant potential as antitubercular agents. These substances have demonstrated impressive efficacy against Mycobacterium tuberculosis, indicating their potential use in the treatment of tuberculosis (Desai et al., 2016).
Mechanism of Action
Target of Action
GSK-25 primarily targets ROCK1 , a Rho-associated coiled-coil containing protein kinase . ROCK1 plays a crucial role in various cellular processes, including cell contraction, motility, proliferation, and apoptosis .
Mode of Action
GSK-25 interacts with ROCK1 by binding to it, thereby inhibiting its activity . This inhibition disrupts the downstream signaling pathways that rely on ROCK1, leading to changes in cellular processes .
Biochemical Pathways
The inhibition of ROCK1 by GSK-25 affects several biochemical pathways. ROCK1 is involved in the regulation of the actin cytoskeleton, cell polarity, and gene expression. By inhibiting ROCK1, GSK-25 can potentially alter these pathways, leading to changes in cell behavior .
Pharmacokinetics
GSK-25 exhibits promising oral bioavailability and a good half-life . It is rapidly absorbed after subcutaneous administration, with steady concentrations predicted by week 8 . GSK-25 also inhibits the P450 profile, with IC50s of 2.5, 5.2, and 2.5 µM for CYP2C9, CYP2D6, CYP3A4, respectively . These properties impact the compound’s bioavailability and its overall effectiveness in the body.
Result of Action
The inhibition of ROCK1 by GSK-25 can lead to various molecular and cellular effects. For instance, in a spontaneously hypertensive rat model of hypertension, GSK-25 induced a significant drop in blood pressure . This suggests that GSK-25 could potentially be used in the treatment of conditions related to hypertension.
Biochemical Analysis
Biochemical Properties
GSK-25 interacts with a variety of biomolecules, including enzymes and proteins. It is selective for ROCK1 over p90 ribosomal S6 kinase 1 (RSK1) and p70 ribosomal S6 kinase (p70S6K), with IC50 values of 398 nM and 1000 nM, respectively . The nature of these interactions involves binding to the active sites of these enzymes, inhibiting their activity and thus influencing biochemical reactions .
Cellular Effects
GSK-25 has significant effects on various types of cells and cellular processes. It influences cell function by impacting cell signaling pathways, gene expression, and cellular metabolism . The compound’s ability to inhibit ROCK1 can lead to changes in cell shape, motility, and proliferation .
Molecular Mechanism
GSK-25 exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition, and changes in gene expression . By inhibiting ROCK1, it can affect the phosphorylation state of various downstream targets, leading to changes in cell behavior .
Temporal Effects in Laboratory Settings
Over time, GSK-25 continues to exert its inhibitory effects on ROCK1 in laboratory settings
Dosage Effects in Animal Models
The effects of GSK-25 vary with different dosages in animal models
Metabolic Pathways
GSK-25 is involved in the Rho/ROCK signaling pathway . It interacts with the ROCK1 enzyme, influencing the pathway’s activity. This could potentially affect metabolic flux or metabolite levels, although specific details are not currently available.
Properties
IUPAC Name |
4-(4-chloro-2-fluorophenyl)-2-(2-chloropyridin-4-yl)-N-(6-fluoro-1H-indazol-5-yl)-6-methyl-1,4-dihydropyrimidine-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H16Cl2F2N6O/c1-11-21(24(35)32-19-6-13-10-30-34-18(13)9-17(19)28)22(15-3-2-14(25)8-16(15)27)33-23(31-11)12-4-5-29-20(26)7-12/h2-10,22H,1H3,(H,30,34)(H,31,33)(H,32,35) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KZYAHEIPPAPADQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(N=C(N1)C2=CC(=NC=C2)Cl)C3=C(C=C(C=C3)Cl)F)C(=O)NC4=C(C=C5C(=C4)C=NN5)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H16Cl2F2N6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
513.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.